N'-(4-isopropylbenzylidene)-2,2-diphenylacetohydrazide

• IUPAC Name: 2,2-diphenyl-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C24H24N2O/c1-18(2)20-15-13-19(14-16-20)17-25-26-24(27)23(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-18,23H,1-2H3,(H,26,27)/b25-17+
• InChI Key: CUYUBPDRUQKDTR-KOEQRZSOSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=NNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=N/NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C24H24N2O
• Molecular Weight: 356.5 g/mol

Description

N-(4-isopropylbenzylidene)-2,2-diphenylacetohydrazide, also known as IBDP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. IBDP is a hydrazide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-(4-isopropylbenzylidene)-2,2-diphenylacetohydrazide is not fully understood. However, it is believed that this compound binds to metal ions through its hydrazide moiety, resulting in a change in its electronic structure. This change in electronic structure leads to a change in fluorescence intensity, which can be used to detect the presence of metal ions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is non-toxic and does not have any adverse effects on living organisms. This property of this compound makes it a potential candidate for use in biological imaging and drug discovery.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(4-isopropylbenzylidene)-2,2-diphenylacetohydrazide is its high selectivity for metal ions. This property makes it a potential candidate for use in environmental monitoring, biological imaging, and drug discovery. However, this compound has limitations in terms of its solubility in water and its stability in the presence of oxygen. These limitations can be overcome by modifying the chemical structure of this compound.

Future Directions

There are several future directions for the research and development of N'-(4-isopropylbenzylidene)-2,2-diphenylacetohydrazide. One potential direction is the modification of the chemical structure of this compound to improve its solubility in water and its stability in the presence of oxygen. Another potential direction is the development of new fluorescent probes based on the structure of this compound for detecting other metal ions. Furthermore, the potential applications of this compound in drug discovery and biological imaging should be explored further.

Scientific Research Applications

N'-(4-isopropylbenzylidene)-2,2-diphenylacetohydrazide has been studied for its potential applications in scientific research. One of the most promising applications of this compound is its use as a fluorescent probe for detecting metal ions. This compound has been shown to selectively bind to metal ions such as copper and nickel, resulting in a change in fluorescence intensity. This property of this compound makes it a potential candidate for use in environmental monitoring, biological imaging, and drug discovery.